molecular formula C24H26N4O3S B305406 2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide

2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide

Cat. No. B305406
M. Wt: 450.6 g/mol
InChI Key: VMMJLDJGGMNOTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide is a novel compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide is not fully understood, but it is believed to act by binding to specific targets and modulating their activity. The compound has been shown to have activity against a variety of targets, including enzymes and receptors involved in various disease states.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide have been studied in vitro and in vivo. The compound has been shown to have activity against a variety of targets, including enzymes and receptors involved in various disease states. In addition, the compound has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide in lab experiments is its broad range of activity against various targets. However, one limitation is the limited availability of the compound, which may make it difficult to obtain for some researchers.

Future Directions

There are several potential future directions for research on 2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide. One direction is to further investigate the mechanism of action of the compound and its activity against various targets. Another direction is to explore the potential therapeutic applications of the compound in various disease states. Additionally, future research could focus on developing more efficient synthesis methods for the compound, as well as improving its pharmacokinetic properties.

Synthesis Methods

The synthesis of 2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide involves several steps, including the reaction of 4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazole-3-thiol with 2-(propan-2-yl)phenylacetyl chloride. The reaction is typically carried out in the presence of a base such as sodium hydroxide or potassium carbonate, and the resulting product is purified using column chromatography.

Scientific Research Applications

2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. The compound has been shown to have activity against a variety of targets, including enzymes and receptors involved in various disease states.

properties

Product Name

2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide

Molecular Formula

C24H26N4O3S

Molecular Weight

450.6 g/mol

IUPAC Name

2-[[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-propan-2-ylphenyl)acetamide

InChI

InChI=1S/C24H26N4O3S/c1-5-28-23(20-13-16-9-8-12-19(30-4)22(16)31-20)26-27-24(28)32-14-21(29)25-18-11-7-6-10-17(18)15(2)3/h6-13,15H,5,14H2,1-4H3,(H,25,29)

InChI Key

VMMJLDJGGMNOTG-UHFFFAOYSA-N

SMILES

CCN1C(=NN=C1SCC(=O)NC2=CC=CC=C2C(C)C)C3=CC4=C(O3)C(=CC=C4)OC

Canonical SMILES

CCN1C(=NN=C1SCC(=O)NC2=CC=CC=C2C(C)C)C3=CC4=C(O3)C(=CC=C4)OC

Origin of Product

United States

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